N-(2-hydroxy-1-methyl-ethyl)-3-iodobenzamide

• Molecular Formula: C10H12INO2
• Molecular Weight: 305.11 g/mol
• IUPAC Name: N-(1-hydroxypropan-2-yl)-3-iodobenzamide
• InChI: InChI=1S/C10H12INO2/c1-7(6-13)12-10(14)8-3-2-4-9(11)5-8/h2-5,7,13H,6H2,1H3,(H,12,14)
• InChI Key: JXKREDTZIZYOBW-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(=O)C1=CC(=CC=C1)I

Description

N-(2-hydroxy-1-methyl-ethyl)-3-iodobenzamide is a useful research compound. Its molecular formula is C10H12INO2 and its molecular weight is 305.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-iodobenzoic acid (10.02 g, 40.30 mmol), in dry dichloromethane, at room temperature (180 mL) under a nitrogen atmosphere, EDCI (7.72 g, 40.30 mmol) was added followed by triethylamine (8.0 mL, 60.45 mmol) and the mixture was stirred at room temperature for further 5 minutes. DL Alaninol (3.02 g, 40.3 mmol) was then added and the mixture stirred at room temperature for 16 hrs. The reaction mixture was washed with a mixture of saturated brine and saturated sodium bicarbonate (1:1; 2×150 mL) followed by saturated brine solution (100 mL). The organics were separated and dried over magnesium sulfate and the solvent evaporated under vacuum. The residue was purified by flash column chromatography on silica gel (DCM:MeOH, 1% to 8% methanol gradient) to afford compound 1 (4.14 g, 13.6 mmol, 34% yield) as an off white solid.